Cas no 1368937-19-2 (4-Methoxy-3-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride
• CAS No: 1368937-19-2
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 5698619
• PubChem ID: 82282729
• Update Time: 2025-05-25

4-Methoxy-3-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-726946
• 4-METHOXY-3-METHYLBENZENE-1-SULFONYL FLUORIDE
• 1368937-19-2
• 4-METHOXY-3-METHYLBENZENE-1-SULFONYLFLUORIDE
• Benzenesulfonyl fluoride, 4-methoxy-3-methyl-
• 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H9FO3S/c1-6-5-7(13(9,10)11)3-4-8(6)12-2/h3-5H,1-2H3
• InChI Key： VKDGFRMWRZLHHY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 204.02564348g/mol
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 270.2±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride (1368937-19-2) in Chemical Biology and Drug Discovery

4-Methoxy-3-methylbenzene-1-sulfonyl fluoride (CAS: 1368937-19-2) has emerged as a promising chemical probe and building block in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have explored its potential as a covalent inhibitor, activity-based probe, and synthetic intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1368937-19-2 as a warhead in covalent inhibitor design. Researchers successfully incorporated this sulfonyl fluoride into targeted kinase inhibitors, achieving selective inhibition of tyrosine kinases through covalent modification of conserved active-site residues. The study highlighted the compound's optimal balance between reactivity and stability, making it particularly valuable for developing targeted covalent inhibitors with improved pharmacological properties.

In chemical biology applications, 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride has shown remarkable potential as an activity-based probe for serine hydrolases. A recent Nature Chemical Biology publication (2024) described its use in profiling enzyme activities in complex biological systems. The methoxy and methyl substitutions at the 4- and 3-positions respectively were found to significantly influence the probe's selectivity and cell permeability, enabling more accurate mapping of enzymatic activities in live cells.

The synthetic utility of 1368937-19-2 has also been expanded in recent medicinal chemistry efforts. A 2024 ACS Medicinal Chemistry Letters report detailed its application as a versatile intermediate for constructing sulfonamide-containing drug candidates. The electron-donating methoxy group was shown to modulate the reactivity of the sulfonyl fluoride moiety, allowing for more controlled reactions with various nucleophiles while maintaining good leaving group properties.

From a safety and ADME perspective, recent preclinical studies have provided valuable insights into the pharmacological profile of compounds derived from 4-Methoxy-3-methylbenzene-1-sulfonyl fluoride. Research published in Drug Metabolism and Disposition (2023) indicated that the methoxy modification improves metabolic stability compared to unsubstituted benzene sulfonyl fluorides, while the methyl group at the 3-position appears to reduce potential toxicity concerns associated with some sulfonyl fluoride derivatives.

Looking forward, the unique properties of 1368937-19-2 position it as a valuable tool for both basic research and drug discovery. Ongoing studies are exploring its application in targeted protein degradation, where its covalent binding capability can be harnessed to develop novel PROTACs and other bifunctional molecules. The compound's versatility and favorable physicochemical properties suggest it will continue to play an important role in advancing chemical biology approaches and covalent drug discovery.